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Introduction
Di-adenosine triphosphate (pppApA) is a linear trinucleotide that plays a crucial role as an

intermediate in key biological signaling pathways. Primarily recognized for its involvement in

the cGAS-STING pathway of innate immunity and the bacterial c-di-AMP signaling pathway,

pppApA serves as a precursor to the synthesis of cyclic dinucleotides. Understanding the

structural basis of how pppApA interacts with its target proteins is paramount for elucidating

the mechanisms of these pathways and for the development of novel therapeutics. This

document provides detailed application notes and protocols for the use of pppApA in structural

biology studies, focusing on X-ray crystallography, Nuclear Magnetic Resonance (NMR)

spectroscopy, and Cryo-Electron Microscopy (Cryo-EM).

Signaling Pathway Involving pppApA
pppApA is a key intermediate in the synthesis of cyclic GMP-AMP (cGAMP) by cGMP-AMP

synthase (cGAS). Upon binding to cytosolic double-stranded DNA (dsDNA), cGAS catalyzes

the formation of pppApA from ATP, which is then converted to cGAMP. cGAMP subsequently

activates the STING protein, leading to a downstream signaling cascade that results in the

production of type I interferons and other inflammatory cytokines.
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studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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